Cas no 1488-42-2 (Iodonium, (2-carboxyphenyl)phenyl-, hydroxide, innersalt)

Iodonium, (2-carboxyphenyl)phenyl-, hydroxide, innersalt Properties

Names and Identifiers

• Diphenyliodonium-2-carboxylate
• 2-(Phenyliodonio)benzoate hydrate
• Diphenyliodonium-2-carboxylate Monohydrate
• Diphenyliodoniumcarboxylatemonohydrate
• Iodonium, (2-carboxyphenyl)phenyl-, hydroxide, innersalt
• (2-carboxylatophenyl)phenyliodonium
• (2-carboxyphenyl)phenyliodinium
• (2-carboxy-phenyl)-phenyl-iodonium betaine
• (o-Carboxyphenyl)phenyliodonium hydroxide inner salt
• diphenyliodonium 2-carboxylate
• Einecs 216-070-2
• Iodonium,(2-carboxyphenyl)phenyl-,inner salt
• Ai3-62156
• Nsc 86229
• benzoate hydrate
• 2-(Phenyliodonio)
• 2-(PHENYLIODONIO)BENZOATE
• Diphenyliodonium-2-Carboxylate 98%
• NSC86229
• 1488-42-2
• A884324
• 2-phenyliodoniobenzoate
• AM20030016
• (2-carboxyphenyl)(phenyl)iodanium
• D2503
• NS00045003
• DTXSID2061725
• EN300-18535328
• iodonium,(2-carboxyphenyl)phenyl-,hydroxide,innersalt
• DIPHENYLIODONIUM-2-CARBOXYLATE MONOHYDRATE, 98+per cent
• LUGVQQXOGHCZNN-UHFFFAOYSA-N
• SCHEMBL1716369
• Iodonium, (o-carboxyphenyl)phenyl-, hydroxide, inner salt
• AKOS024405829
• Iodonium, hydroxide, inner salt
• CS-0156596
• DIPHENYL IODONIUM-2-CARBOXYLATE
• SY262812
• Iodonium, (2-carboxyphenyl)phenyl-, inner salt
• MFCD00032129
• 109545-72-4
• (2-Carboxyphenyl)phenyliodonium Hydroxide Inner Salt
• FT-0625272
• Iodonium, (2-carboxyphenyl)phenyl-, hydroxide, inner salt
• NSC-86229
• AS-10310
• (2-Carboxylatophenyl)phenyliodonium
• AI3-62156
• NSC 86229
• DIPHENYLIODONIUM-2-CARBOXYLATE MONOHYDRATE, 98+%
• DB-021006
• 2-(phenyliodonio)benzoate
• EINECS 216-070-2
• DTXCID3034826
• +Expand

• MDL： MFCD00032129
• InChIKey： LUGVQQXOGHCZNN-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9IO2/c15-13(16)11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9H
• SMILES： O=C([O-])C1=CC=CC=C1[I+]C2=CC=CC=C2.[H]O[H]

Computed Properties

• Exact Mass: 323.96473g/mol
• Surface Charge: 0
• XLogP3: 4.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 323.96473g/mol
• Monoisotopic Mass: 323.96473g/mol
• Topological Polar Surface Area: 40.1Ų
• Heavy Atom Count: 16
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -1.82150
• PSA: 40.13000
• Melting Point: 226°C
• Color/Form: Not determined.
• Solubility: Not determined